2-ethoxy-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C11H14N4O4/c1-3-17-6-9(16)12-5-10-13-11(15-19-10)8-4-7(2)18-14-8/h4H,3,5-6H2,1-2H3,(H,12,16)
• InChI Key: HCHVMQXLQYDRHS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1=NC(=NO1)C2=NOC(=C2)C
• Molecular Formula: C11H14N4O4
• Molecular Weight: 266.25 g/mol
• CAS No.: 1903383-28-7

Description

2-ethoxy-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a synthetic organic compound of significant interest in medicinal chemistry and drug discovery research. This molecule features a hybrid structure incorporating both a 1,2,4-oxadiazole and a 5-methylisoxazole heterocycle, which are privileged scaffolds known for their diverse biological activities and prevalence in pharmacologically active substances . The 1,2,4-oxadiazole ring, in particular, is a well-studied bioisostere for ester and carbamate groups, often utilized to improve metabolic stability and pharmacokinetic properties of lead compounds . Compounds with these structural motifs are frequently investigated for their potential as enzyme inhibitors and therapeutic agents for various diseases . For instance, research into analogous molecules has demonstrated potent inhibition of key enzymes like phosphoinositide 3-kinase γ (PI3Kγ), highlighting the potential of such chemical classes in developing treatments for inflammatory and autoimmune disorders . Similarly, other 1,2,4-oxadiazol derivatives have been explored as potential muscarinic agonists, indicating relevance in neurological research . The integration of the acetamide linker and ethoxy side chain in this specific molecule may further modulate its solubility and binding affinity, making it a valuable chemical tool for structure-activity relationship (SAR) studies. Researchers can use this compound to probe biological targets, screen for new therapeutic activities, or as a building block for the synthesis of more complex chemical entities. This product is intended for research purposes only in a controlled laboratory environment. It is not for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

The target compound’s key distinction lies in its 5-methylisoxazol-3-yl substituent on the oxadiazole ring. Below is a comparison with structurally related compounds from the evidence:

Table 1: Substituent Comparison

Compound Name (Reference)	Oxadiazole Substituent	Acetamide Substituent	Notable Features
Target Compound	5-methylisoxazol-3-yl	Ethoxy	Dual heterocyclic scaffold
11as	Pyridin-3-yl	4-Chlorophenoxy, isopropyl	Chlorine enhances lipophilicity
11g	4-Chlorophenyl	4-Chlorophenoxy, isopropyl	Dual chloro groups for stability
SLP7111228	4-Octylphenyl	Guanidine-pyrrolidine	Bulky alkyl chain for membrane targeting
(E)-N-(3-fluoroisoxazol-5-yl) derivative	N/A	Fluoroisoxazole	Fluorine improves metabolic stability

Key Observations :

• The 5-methylisoxazol-3-yl group in the target compound may enhance hydrogen bonding compared to phenyl or pyridinyl substituents .
• Ethoxy in the acetamide moiety likely increases solubility relative to bulkier groups like isopropyl .

Physicochemical Properties

Melting points and purity data from analogs suggest trends influenced by substituents:

Table 2: Physical Properties of Analogs

Compound	Melting Point (°C)	HPLC Purity (%)	Isomer Ratio (NMR)	Reference
11as	118.1–119.9	99.0	4:1
11g	133.4–135.8	99.9	4:1
11v	155.5–158.5	100.0	3:1
SLP7111228	N/A	N/A	N/A

Analysis :

• Higher melting points correlate with polar substituents (e.g., 11v with 4-hydroxyphenoxy ). The target compound’s ethoxy group may lower its melting point compared to chlorophenyl analogs.
• Isomer ratios (e.g., 4:1 in 11as) suggest rotational restriction around the amide bond, a feature likely shared with the target compound .

Q & A

Q. What are the standard synthetic routes for preparing 2-ethoxy-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide?

The synthesis typically involves multi-step reactions, starting with the formation of the oxadiazole ring via cyclization of hydrazides with carboxylic acid derivatives under dehydrating conditions (e.g., using POCl₃ or DMF as a solvent). Subsequent alkylation or coupling reactions introduce the ethoxyacetamide and isoxazole moieties. Key steps include:

• Cyclization of 5-methylisoxazole-3-carbohydrazide with a carboxylic acid derivative to form the 1,2,4-oxadiazole core .
• Reaction of the oxadiazole intermediate with chloroethylacetamide in the presence of a base (e.g., K₂CO₃) to attach the ethoxyacetamide group .
• Monitoring reaction progress via TLC and optimizing solvent systems (e.g., DMF or acetonitrile) to improve yield .

Q. Which analytical techniques are critical for characterizing this compound?

Essential methods include:

• NMR spectroscopy : To confirm hydrogen (¹H) and carbon (¹³C) environments, particularly for distinguishing oxadiazole (δ 8.1–8.3 ppm) and isoxazole (δ 6.2–6.5 ppm) protons .
• Mass spectrometry (MS) : To verify molecular weight (e.g., observed vs. calculated m/z) and detect fragmentation patterns .
• IR spectroscopy : Identification of functional groups, such as amide C=O stretches (~1667 cm⁻¹) and N-H bends (~3468 cm⁻¹) .

Q. How can researchers ensure purity during synthesis?

Purification methods include:

• Recrystallization from ethanol-DMF mixtures to remove unreacted starting materials .
• Column chromatography with silica gel and gradient elution (e.g., hexane/ethyl acetate) .
• Purity assessment via HPLC with a C18 column and UV detection at 254 nm .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and selectivity?

Use Design of Experiments (DoE) to systematically vary parameters:

• Temperature : Elevated temperatures (80–100°C) accelerate oxadiazole cyclization but may degrade heat-sensitive intermediates .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates for alkylation steps .
• Catalyst screening : Bases like K₂CO₃ or Et₃N improve coupling efficiency in amide bond formation .

Q. How should researchers resolve contradictions in spectral data during characterization?

• Cross-validation : Compare NMR data with structurally analogous compounds (e.g., 2-ethoxy-N-(oxadiazolylmethyl)acetamide derivatives) to assign ambiguous peaks .
• High-resolution MS (HRMS) : Resolve isotopic patterns to confirm molecular formula .
• X-ray crystallography : For unambiguous structural confirmation if crystalline samples are obtainable .

Q. What strategies are effective for studying the compound’s mechanism of action (MoA)?

• Molecular docking : Screen against target proteins (e.g., cyclooxygenase or bacterial enzymes) using software like AutoDock Vina to predict binding affinities .
• In vitro assays : Measure inhibitory activity against enzymatic targets (e.g., MIC values for antimicrobial studies) .
• Isothermal titration calorimetry (ITC) : Quantify binding thermodynamics with purified receptors .

Q. How can solvent selection impact the stability of intermediates during synthesis?

• Protic vs. aprotic solvents : Aprotic solvents (DMF, DMSO) stabilize intermediates with electron-deficient rings (e.g., oxadiazoles) by reducing hydrolysis .
• Degradation studies : Monitor intermediates via HPLC under varying solvent conditions to identify degradation pathways .

Methodological Considerations

Q. What statistical approaches are recommended for process optimization?

• Response Surface Methodology (RSM) : Model interactions between variables (e.g., temperature, solvent ratio) to predict optimal conditions .
• Principal Component Analysis (PCA) : Reduce spectral data complexity when analyzing reaction byproducts .

Q. How can researchers validate biological activity in complex models?

• In vivo toxicity screening : Use rodent models (e.g., Wistar rats) to assess acute toxicity (LD₅₀) and organ-specific effects .
• Transcriptomic profiling : RNA sequencing to identify gene expression changes in treated cell lines .

Q. What computational tools aid in predicting reactivity or degradation pathways?

• Quantum chemical calculations : Employ Gaussian or ORCA to simulate reaction pathways and transition states .
• Machine learning (ML) : Train models on existing reaction datasets to predict optimal reagents or conditions .